molecular formula C23H20O B8482188 Benzene, 1,1',1''-[(3-butynyloxy)methylidyne]tris- CAS No. 75014-48-1

Benzene, 1,1',1''-[(3-butynyloxy)methylidyne]tris-

Cat. No.: B8482188
CAS No.: 75014-48-1
M. Wt: 312.4 g/mol
InChI Key: DHUQBXPSCWINDT-UHFFFAOYSA-N
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Description

Benzene, 1,1',1''-[(3-butynyloxy)methylidyne]tris- is a useful research compound. Its molecular formula is C23H20O and its molecular weight is 312.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzene, 1,1',1''-[(3-butynyloxy)methylidyne]tris- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzene, 1,1',1''-[(3-butynyloxy)methylidyne]tris- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

75014-48-1

Molecular Formula

C23H20O

Molecular Weight

312.4 g/mol

IUPAC Name

[but-3-ynoxy(diphenyl)methyl]benzene

InChI

InChI=1S/C23H20O/c1-2-3-19-24-23(20-13-7-4-8-14-20,21-15-9-5-10-16-21)22-17-11-6-12-18-22/h1,4-18H,3,19H2

InChI Key

DHUQBXPSCWINDT-UHFFFAOYSA-N

Canonical SMILES

C#CCCOC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Triphenylmethyl chloride (122 g, 0.44 mol) is added to a solution of but-3-yne-1-ol (25 g, 0.36 mol) in dichloromethane (400 ml) containing pyridine (50 ml) and stirred overnight at room temperature. The reaction mixture is filtered and washed with cold dilute hydrochloric acid, aqueous sodium bicarbonate and water. The dried solution is concentrated to a solid which is crystallized from ether-petroleum ether to give 4-triphenylmethyloxybut-1-yne (60 g), m.p. 97°-99° (ether-petroleum ether).
Quantity
122 g
Type
reactant
Reaction Step One
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step Two

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